N-(2-methoxyethyl)-2-[(4-propoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2-[(4-propoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H28N2O4S/c1-3-13-28-16-10-8-15(9-11-16)20(25)24-22-19(21(26)23-12-14-27-2)17-6-4-5-7-18(17)29-22/h8-11H,3-7,12-14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: LFDDEBXLNGUXAG-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCCOC

Description

N-(2-methoxyethyl)-2-[(4-propoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, commonly known as MPB-PECAM, is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been developed as a selective antagonist for the cannabinoid receptor CB1.

Mechanism of Action

MPB-PECAM acts as a selective antagonist for the cannabinoid receptor CB1. It binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the activity of CB1 and a reduction in the physiological effects mediated by this receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPB-PECAM are primarily related to its action as a CB1 antagonist. It has been shown to reduce pain sensitivity in animal models of chronic pain, to decrease food intake and body weight in obese animals, and to improve cognitive function in animal models of Alzheimer's disease. These effects are thought to be mediated by the inhibition of CB1 signaling.

Advantages and Limitations for Lab Experiments

One advantage of MPB-PECAM is its selectivity for CB1. This allows for the specific targeting of this receptor without affecting other receptors or physiological processes. However, one limitation is that it is a synthetic compound and may not accurately reflect the physiological effects of endogenous cannabinoids. Additionally, its use in lab experiments may be limited by its cost and availability.

Future Directions

There are several future directions for the research on MPB-PECAM. One direction is to further investigate its potential therapeutic applications in conditions such as chronic pain, obesity, and Alzheimer's disease. Another direction is to develop more selective and potent CB1 antagonists that can be used in clinical settings. Finally, the development of new methods for the synthesis of MPB-PECAM and related compounds may lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of MPB-PECAM involves several steps. The first step involves the protection of the amine group of the benzothiophene ring with a Boc group. The second step involves the coupling of the protected benzothiophene with 4-propoxybenzoic acid using a coupling reagent such as HATU. The third step involves the deprotection of the Boc group using TFA, followed by the coupling of the resulting amine with the protected 2-methoxyethylamine using HATU. The final step involves the deprotection of the protecting groups using TFA to obtain the final product.

Scientific Research Applications

MPB-PECAM has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to be a selective antagonist for the cannabinoid receptor CB1, which is involved in various physiological processes such as pain sensation, appetite regulation, and memory formation. MPB-PECAM can be used to study the role of CB1 in these processes and to develop novel therapies for conditions such as chronic pain, obesity, and Alzheimer's disease.